
4-Aminoindole chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Aminoindole

Cat. No.: B1269813 Get Quote

4-Aminoindole: A Comprehensive Technical
Guide
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Introduction
4-Aminoindole is a heterocyclic organic compound that serves as a crucial building block in

medicinal chemistry and organic synthesis.[1][2] As a derivative of indole, it features a fused

benzene and pyrrole ring system with an amino group substituted at the 4-position.[1] This

structural motif is prevalent in numerous biologically active compounds, including

pharmaceuticals and natural alkaloids.[1] Its versatile chemical nature allows it to be a key

intermediate in the synthesis of a wide array of therapeutic agents, from anticancer to anti-

inflammatory drugs.[2][3] This guide provides an in-depth overview of the chemical properties,

structure, and relevant experimental protocols for 4-Aminoindole.

Chemical Properties and Structure
4-Aminoindole presents as a greenish-grey to tan crystalline powder.[1] It is sparingly soluble

in water but demonstrates solubility in organic solvents like ethanol and acetone.[1]

Table 1: Physicochemical Properties of 4-Aminoindole
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Property Value Source

Molecular Formula C₈H₈N₂ [1][3][4][5]

Molecular Weight 132.16 g/mol [3][4][5][6]

CAS Number 5192-23-4 [1][3][4][6]

Melting Point 106-109 °C [3][6][7]

Boiling Point 354.0 ± 15.0 °C at 760 mmHg [3]

Density 1.3 ± 0.1 g/cm³ [3]

Flash Point 195.0 ± 7.6 °C [3]

LogP 0.86 [3]

PSA (Polar Surface Area) 41.81 Å² [3]

Vapor Pressure 0.0 ± 0.8 mmHg at 25°C [3]

Table 2: Structural Identifiers for 4-Aminoindole
Identifier Value Source

IUPAC Name 1H-Indol-4-amine [1]

SMILES String C1=CC(=C2C=CNC2=C1)N [1][4][6]

InChI Key
LUNUNJFSHKSXGQ-

UHFFFAOYSA-N
[1][6]

InChI
InChI=1S/C8H8N2/c9-7-2-1-3-

8-6(7)4-5-10-8/h1-5,10H,9H2
[1][6]

Experimental Protocols
The synthesis of 4-Aminoindole is a critical process for its application in further chemical

synthesis. One common and effective method involves the reduction of 4-nitroindole.

Synthesis of 4-Aminoindole from 4-Nitroindole
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This protocol details the reduction of 4-nitroindole to 4-aminoindole using iron powder in the

presence of an acid.

Materials:

4-Nitroindole

Iron powder

Ethanol

Water

Concentrated Hydrochloric Acid

Ethyl acetate

Anhydrous magnesium sulfate

Reaction flask (1L)

Reflux condenser

Stirring apparatus

Rotary evaporator

Filtration apparatus

Procedure:

To a 1L reaction flask, add 4-nitroindole (100g, 0.62mol), ethanol (400mL), and water

(100mL).[8]

With stirring, add reduced iron powder (130g, 2.32mol) to the mixture at room temperature.

[8]

Heat the reaction mixture to reflux.[8]
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Carefully add 3-4mL of concentrated hydrochloric acid dropwise to the refluxing mixture.[8]

Continue stirring at reflux for 2 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).[8]

Once the reaction is complete, cool the mixture to room temperature.[8]

Filter the reaction mixture to remove the iron powder.[8]

Concentrate the filtrate using a rotary evaporator to obtain the crude product.[8]

The crude product can be further purified by recrystallization from a mixture of Sherwood oil

and toluene.[8]

Biological Relevance and Signaling Pathways
4-Aminoindole and its derivatives are of significant interest in drug discovery due to their

diverse biological activities. They have been investigated as potential treatments for

neurodegenerative diseases and cancer. For instance, certain 4-aminoindole carboxamide

derivatives have shown the ability to inhibit the oligomer formation of α-synuclein and tau

proteins, which are implicated in Parkinson's disease and Alzheimer's disease, respectively.[9]

Furthermore, 4-Aminoindole serves as a precursor for the synthesis of inhibitors targeting key

signaling pathways, such as the Hedgehog pathway, which is crucial in developmental

processes and often dysregulated in cancer.[6]

Diagram: 4-Aminoindole as a Precursor in the Inhibition
of the Hedgehog Signaling Pathway
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Synthesis

Hedgehog Signaling Pathway
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Caption: Synthesis of a Gli1 inhibitor from 4-Aminoindole and its role in the Hedgehog

signaling pathway.

Conclusion
4-Aminoindole is a compound of significant interest to the scientific community, particularly

those involved in medicinal chemistry and drug development. Its versatile structure and

reactivity make it an invaluable starting material for the synthesis of complex molecules with a

wide range of biological activities. The information provided in this guide serves as a

comprehensive resource for understanding the fundamental chemical properties, synthesis,

and potential therapeutic applications of 4-Aminoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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